Cas no 2044714-17-0 (2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride)

2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride is a chemically stable, high-purity compound primarily utilized in pharmaceutical research and organic synthesis. Its imidazopyrazine core structure makes it a valuable intermediate for developing bioactive molecules, particularly in medicinal chemistry applications. The dihydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. This compound exhibits consistent batch-to-batch reproducibility, ensuring reliability in experimental workflows. Its well-characterized NMR and HPLC profiles support accurate identification and quality control. Researchers value this derivative for its potential in constructing heterocyclic scaffolds with tailored pharmacological properties. Proper handling under inert conditions is recommended to maintain stability.
2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride structure
2044714-17-0 structure
Product Name:2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride
CAS No:2044714-17-0
MF:C8H12ClN3O2
MW:217.652780532837
MDL:MFCD30486543
CID:4634499
PubChem ID:137698597
Update Time:2025-10-31

2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride
    • 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride
    • MDL: MFCD30486543
    • Inchi: 1S/C8H11N3O2.ClH/c12-8(13)6-10-3-4-11-2-1-9-7(11)5-10;/h1-2H,3-6H2,(H,12,13);1H
    • InChI Key: MVLQQQCJNVSKJA-UHFFFAOYSA-N
    • SMILES: C(N1CCN2C=CN=C2C1)C(=O)O.Cl

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride Pricemore >>

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Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}acetic acid dihydrochloride

Comprehensive Overview of 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride (CAS No. 2044714-17-0)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride (CAS No. 2044714-17-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyrazine core, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The dihydrochloride salt form further improves its solubility, making it a promising candidate for preclinical studies.

The compound's CAS No. 2044714-17-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate that scientists are exploring its role in modulating enzyme activity and receptor interactions, aligning with the broader demand for small-molecule therapeutics. Keywords such as "imidazo[1,2-a]pyrazine derivatives" and "acetic acid dihydrochloride applications" are gaining traction in AI-driven literature searches, underscoring the need for detailed analyses like this one.

From a synthetic chemistry perspective, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride exemplifies advancements in heterocyclic compound design. Its scaffold is amenable to functionalization, enabling researchers to fine-tune pharmacological properties. This adaptability is critical in addressing challenges like drug resistance and off-target effects—topics dominating forums and SEO-optimized research queries. Notably, the compound's stability under physiological conditions has sparked investigations into its use as a prodrug or intermediate in multi-step syntheses.

Beyond its chemical attributes, the demand for CAS No. 2044714-17-0 is fueled by its potential in neurological and metabolic disorder research. With rising global interest in precision medicine, this compound's ability to interact with central nervous system targets positions it as a tool for exploring novel therapeutic pathways. Discussions on platforms like ResearchGate often highlight its utility in high-throughput screening assays, further cementing its status as a valuable research reagent.

Quality control and analytical profiling are paramount for 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}acetic acid dihydrochloride. Advanced techniques such as HPLC-MS and NMR spectroscopy are employed to verify purity and structural integrity, ensuring reproducibility in experimental outcomes. These protocols align with industry standards and respond to frequent search queries like "how to characterize imidazo[1,2-a]pyrazine compounds," demonstrating the compound's integration into rigorous scientific workflows.

In summary, CAS No. 2044714-17-0 represents a convergence of synthetic innovation and biomedical potential. Its prominence in drug discovery pipelines and alignment with trending research themes—such as structure-activity relationship (SAR) studies—make it a subject of enduring relevance. As the scientific community continues to unravel its capabilities, this compound is poised to contribute meaningfully to next-generation therapeutic solutions.

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